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Compound of Interest

Compound Name: OG 488, SE

Cat. No.: B15554820 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oregon Green 488 succinimidyl ester (SE) is a high-performance, amine-reactive fluorescent

dye extensively utilized for long-term cell tracking and proliferation studies both in vitro and in

vivo.[1][2] This fluorinated analog of fluorescein offers significant advantages, including

enhanced photostability and a fluorescence that is insensitive to pH in the physiological range,

making it a robust tool for quantitative cellular analysis.[3][4]

Once inside the cell, the non-fluorescent Oregon Green 488 SE is rendered fluorescent by

intracellular esterases, which cleave the acetate groups. The succinimidyl ester moiety then

covalently binds to primary amines on intracellular proteins, forming stable, fluorescent

conjugates. This covalent linkage ensures the dye is well-retained within the cells and is

distributed equally among daughter cells during cell division. This property allows for the

tracking of cell proliferation over multiple generations, as the fluorescence intensity per cell is

halved with each division.

Physicochemical and Fluorescent Properties
A summary of the key quantitative data for Oregon Green 488 succinimidyl ester is presented

in the table below for easy reference and comparison.
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Property Value Reference(s)

Excitation Maximum (λex) ~496 nm [2][3]

Emission Maximum (λem) ~524 nm [2][3]

Quantum Yield (Φ) ~0.91 [5]

Molar Extinction Coefficient (ε) ~82,000 cm⁻¹M⁻¹ [6]

pKa ~4.7 [7][8]

Molecular Weight ~509.37 g/mol [1]

Mechanism of Action
The following diagram illustrates the mechanism of cellular uptake and covalent labeling by

Oregon Green 488 succinimidyl ester.
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Preparation

Labeling

Quenching & Washing

Analysis

Prepare 10 mM stock solution of
Oregon Green 488 SE in DMSO

Add Oregon Green 488 SE stock to
cell suspension (final conc. 1-10 µM)

Harvest and count cells

Wash cells with sterile PBS

Resuspend cells in PBS at
1-10 x 10^6 cells/mL

Incubate for 15-30 minutes at 37°C,
protected from light

Add 5 volumes of cold complete
medium to quench unreacted dye

Centrifuge and discard supernatant

Wash cells 2-3 times with
pre-warmed complete medium

Resuspend cells in complete medium
for culture or analysis

Analyze by flow cytometry or
fluorescence microscopy

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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